Cas no 1806173-00-1 (Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806173-00-1
• MF: C₁₁H₁₁F₃INO₃
• MW: 389.109626054764
• CID: 4834535
• Update Time: 2025-06-14

Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11F3INO3/c1-3-18-9(17)5-7-4-8(19-11(12,13)14)6(2)10(15)16-7/h4H,3,5H2,1-2H3
• InChI Key： ZQXCOUMIRNFLDR-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(CC(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate

Research Brief on Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806173-00-1)

Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806173-00-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of an iodo substituent, a trifluoromethoxy group, and an ethyl acetate moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies.

The synthesis of Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate typically involves multi-step organic reactions, including halogenation, esterification, and functional group transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that improves yield and purity, making it more accessible for large-scale production. The presence of the trifluoromethoxy group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, which are critical factors in drug development.

In terms of biological activity, recent preclinical studies have highlighted the potential of this compound as a key building block for the development of kinase inhibitors. Kinases play a pivotal role in various disease pathways, including cancer and inflammatory diseases. Researchers have successfully incorporated Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate into the scaffold of several kinase inhibitors, resulting in improved potency and selectivity. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based inhibitors targeting JAK3 kinases, where this compound served as a critical intermediate.

Another promising application of Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate lies in its use as a precursor for radiopharmaceuticals. The iodine atom in its structure can be replaced with radioactive isotopes such as iodine-125 or iodine-131, enabling its use in diagnostic imaging and targeted radiotherapy. A 2023 research article in the European Journal of Medicinal Chemistry detailed the development of a novel radiopharmaceutical agent for thyroid cancer imaging, utilizing this compound as a starting material.

Despite its promising applications, challenges remain in the widespread adoption of Ethyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-acetate. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity profiles need to be addressed in future studies. However, ongoing research efforts are focused on overcoming these hurdles, with several pharmaceutical companies actively investigating its potential in clinical settings. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly important role in the discovery and development of next-generation therapeutics.